![molecular formula C7H15NO B2720872 (5,5-Dimethyltetrahydrofuran-2-yl)methanamine CAS No. 1426531-82-9](/img/structure/B2720872.png)
(5,5-Dimethyltetrahydrofuran-2-yl)methanamine
Overview
Description
“(5,5-Dimethyltetrahydrofuran-2-yl)methanamine” is a chemical compound with the molecular formula C7H15NO . It is used for research purposes .
Molecular Structure Analysis
The molecular weight of “this compound” is 129.20 . The InChI code is 1S/C7H15NO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5,8H2,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis and Characterization
A novel 1,3-Dithiolane compound, N,N-dimethyl [(E)-(2-nitromethylene-1,3-dithiolan-4-yl)] methanamine, was synthesized and characterized, demonstrating the potential of such compounds in chemical synthesis and analysis. This compound was created through a condensation reaction and its structure confirmed by 1H NMR and X-ray diffractions, showcasing the compound's utility in advanced chemical research (Zhai, 2014).
Antidepressant-like Activity
Research on novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine identified these compounds as "biased agonists" of serotonin 5-HT1A receptors. The compounds showed high receptor affinity, selectivity, and antidepressant-like activity, suggesting a potential application in developing new antidepressant drugs (Sniecikowska et al., 2019).
Anticancer Activity
New palladium (Pd)II and platinum (Pt)II complexes based on Schiff base ligands, including R-(furan-2-yl)methanamine, were studied for anticancer activity. The complexes showed strong DNA-binding affinity and reduced cell viability in various cancerous cell lines, indicating their potential use in cancer treatment (Mbugua et al., 2020).
Bone Formation Applications
A compound, (1-(4-(naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine, was identified as a small molecule lead for treating bone disorders. It targets the Wnt beta-catenin signaling system and has shown potential in increasing bone formation rates in animal models (Pelletier et al., 2009).
Antimicrobial Activity
Novel urea and thiourea derivatives of (2′-(1H-tetrazol-5-yl)biphenyl-4-yl)methanamine demonstrated significant in vitro antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Vedavathi et al., 2017).
Safety and Hazards
The safety information for “(5,5-Dimethyltetrahydrofuran-2-yl)methanamine” indicates that it is hazardous . The hazard statements include H226, H302, H314, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with eyes, skin, or clothing .
properties
IUPAC Name |
(5,5-dimethyloxolan-2-yl)methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5,8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSYSNXJLIPLUNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(O1)CN)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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